3-(pyridin-4-yloxy)cyclobutan-1-one
Overview
Description
3-(Pyridin-4-yloxy)cyclobutan-1-one, also known as 3-Pyridin-4-yloxycyclobutanone, is an organic compound belonging to the family of heterocyclic compounds. It is a white, crystalline solid with a melting point of 87-90 °C and a molecular formula of C7H9NO. 3-Pyridin-4-yloxycyclobutanone is an important intermediate for the synthesis of a variety of organic compounds and pharmaceuticals.
Scientific Research Applications
3-(pyridin-4-yloxy)cyclobutan-1-oneyloxycyclobutanone has been used in a variety of scientific research applications, including the synthesis of heterocyclic compounds, the preparation of pharmaceuticals, and the synthesis of polymers. It has also been used in the synthesis of a range of bioactive compounds, such as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). In addition, 3-(pyridin-4-yloxy)cyclobutan-1-oneyloxycyclobutanone has been used in the synthesis of peptides, such as the anti-inflammatory peptide N-acetyl-L-cysteine, and in the synthesis of polymers, such as polyvinyl alcohol.
Mechanism of Action
The mechanism of action of 3-(pyridin-4-yloxy)cyclobutan-1-oneyloxycyclobutanone is not yet fully understood. However, it is believed to be involved in the formation of a variety of heterocyclic compounds, such as cyclic amines and cyclic sulfides, which have been shown to have a range of biological activities.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(pyridin-4-yloxy)cyclobutan-1-oneyloxycyclobutanone have not yet been studied in detail. However, it has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a group of hormones that play an important role in inflammation and pain. In addition, 3-(pyridin-4-yloxy)cyclobutan-1-oneyloxycyclobutanone has been shown to have a range of other biological activities, such as the inhibition of the enzyme lipoxygenase and the stimulation of the immune system.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(pyridin-4-yloxy)cyclobutan-1-oneyloxycyclobutanone in laboratory experiments include its low cost, its availability in a variety of forms, and its stability in a range of solvents. In addition, it is non-toxic and has a low flammability rating. However, the use of 3-(pyridin-4-yloxy)cyclobutan-1-oneyloxycyclobutanone in laboratory experiments is limited by its low solubility in water and its tendency to form crystals.
Future Directions
The potential future directions for research into 3-(pyridin-4-yloxy)cyclobutan-1-oneyloxycyclobutanone include further studies into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of pharmaceuticals and other bioactive compounds. In addition, further research could be conducted into the use of 3-(pyridin-4-yloxy)cyclobutan-1-oneyloxycyclobutanone as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). Finally, further research could be conducted into the use of 3-(pyridin-4-yloxy)cyclobutan-1-oneyloxycyclobutanone in the synthesis of polymers and other materials.
Synthesis Methods
3-(pyridin-4-yloxy)cyclobutan-1-oneyloxycyclobutanone can be synthesized by the reaction of 4-pyridinol with cyclobutene-1,2-dione in the presence of a suitable base, such as sodium hydroxide or potassium carbonate. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of 80-90 °C. The reaction produces a white precipitate, which is then filtered and recrystallized from a suitable solvent, such as ethanol or methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(pyridin-4-yloxy)cyclobutan-1-one involves the reaction of pyridine-4-ol with cyclobutanone in the presence of a suitable catalyst.", "Starting Materials": [ "Pyridine-4-ol", "Cyclobutanone", "Catalyst" ], "Reaction": [ "Step 1: Dissolve pyridine-4-ol in a suitable solvent such as ethanol or methanol.", "Step 2: Add cyclobutanone to the solution and mix well.", "Step 3: Add a suitable catalyst such as p-toluenesulfonic acid or trifluoroacetic acid to the mixture.", "Step 4: Heat the mixture under reflux for several hours.", "Step 5: Allow the mixture to cool and then filter the solid product.", "Step 6: Wash the solid product with a suitable solvent such as diethyl ether or chloroform.", "Step 7: Dry the product under vacuum to obtain 3-(pyridin-4-yloxy)cyclobutan-1-one." ] } | |
CAS RN |
2091099-33-9 |
Product Name |
3-(pyridin-4-yloxy)cyclobutan-1-one |
Molecular Formula |
C9H9NO2 |
Molecular Weight |
163.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
